4-Acetamido-2-bromo-thiazole

• Molecular Formula: C5H5BrN2OS
• Molecular Weight: 221.08 g/mol
• IUPAC Name: N-(2-bromo-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C5H5BrN2OS/c1-3(9)7-4-2-10-5(6)8-4/h2H,1H3,(H,7,9)
• InChI Key: JULYZJWOUPCFBA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CSC(=N1)Br

Description

4-Acetamido-2-bromo-thiazole is a useful research compound. Its molecular formula is C5H5BrN2OS and its molecular weight is 221.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4-Amino-2-bromothiazole hydrobromide (52 g, 0.2 m) was suspended in acetic anhydride (200 ml) then treated dropwise with pyridine (100 ml), maintaining the temperature at 0° C. by means of an ice bath. After the addition was complete, the reaction mixture was stirred for 2 h. at room temperature then poured onto 20% aqueous sodium acetate (2 l). The solution was cooled, filtered and the precipitate washed with water (2×200 ml.). The product was air dried and recrystallised from acetone to give the title compound (35 g, 80%). m.p. 165° C. Found: C, 27.5; H, 2.5; N, 12.7. C5H5BrN2OS requires C, 27.2; H, 2.3; N, 12.7%.